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Compound of Interest

Compound Name: Neotropine

. Get Quote

Cat. No.: B1678186

An in-depth analysis of publicly available scientific literature and chemical databases reveals a
significant lack of information regarding the therapeutic applications of the compound identified
as Neotropine. While the chemical identity of Neotropine is registered, there is no associated
research on its mechanism of action, preclinical studies, or clinical trials that would be
necessary to delineate any potential therapeutic uses.

This technical guide addresses the current state of knowledge on Neotropine, providing the
available chemical information and contextualizing the absence of therapeutic data.

Chemical Identification of Neotropine

Neotropine is cataloged in the PubChem database with the following identifiers:

Identifier Value

2-(diethylamino)ethyl 2-cyclopent-2-en-1-yl-2-
IUPAC Name ( Y Jethy yelop Y
thiophen-2-ylacetate[1]

Molecular Formula

C17H25NO2S[1][2]

CAS Number 53230-07-2[1]
Synonyms W-290[1]
Molecular Weight 307.45 g/mol [2]
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Below is a 2D representation of the chemical structure of Neotropine.

2D Structure of Neotropine
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Caption: 2D representation of the Neotropine molecule.

Absence of Pharmacological and Therapeutic Data

Extensive searches of scientific literature databases, including PubMed, Scopus, and Google

Scholar, using the chemical identifiers for Neotropine (CAS 53230-07-2 and synonym W-290)

did not yield any publications detailing its synthesis, biological activity, or therapeutic

evaluation.

Consequently, the core requirements for an in-depth technical guide, such as:

¢ Quantitative Data: Binding affinities, IC50 values, pharmacokinetic parameters, and efficacy

data from preclinical or clinical studies are not available.
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o Experimental Protocols: Methodologies for key experiments cannot be cited as no such
experiments have been published.

» Signaling Pathways and Experimental Workflows: The mechanism of action of Neotropine is
unknown, and therefore, no signaling pathways or experimental workflows can be described
or visualized.

Conclusion and Alternative Directions

In conclusion, there is currently no scientific basis to support a discussion on the potential
therapeutic applications of Neotropine. The compound remains an uncharacterized chemical
entity in the public domain.

Given the initial query, it is possible that "Neotropine” was a misspelling or a misunderstanding
for a compound with a similar name that does have established therapeutic applications. The
initial search results were heavily populated with information on Atropine and Neurotrophins.

Atropine is a well-known tropane alkaloid with a long history of clinical use as a muscarinic
antagonist. Its applications include treating bradycardia, organophosphate poisoning, and its
use in ophthalmology.[3][4][5][6]

Neurotrophins are a family of proteins that support the growth, survival, and differentiation of
neurons.[1] Their signaling pathways are a major area of research for the development of
therapeutics for neurodegenerative diseases.

Should a detailed technical guide on a related, well-researched topic be of interest, a
comprehensive report on the therapeutic applications of Atropine or the state of Neurotrophin-
based therapeutics could be provided, fulfilling the original request's structural and content
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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